Cas no 2408971-03-7 (3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester)

• Product Name: 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester
• CAS No: 2408971-03-7
• MF: C₅H₄N₂O₅
• MW: 172.09566116333
• CID: 5980583
• PubChem ID: 146082024
• Update Time: 2025-05-26

3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester
• Methyl 4-nitroisoxazole-3-carboxylate
• EN300-7470718
• 2408971-03-7
• Methyl 4-nitro-1,2-oxazole-3-carboxylate

• Inchi： 1S/C5H4N2O5/c1-11-5(8)4-3(7(9)10)2-12-6-4/h2H,1H3
• InChI Key： AAWHLATUJBRQOH-UHFFFAOYSA-N
• SMILES： O1C=C([N+]([O-])=O)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 172.01202123g/mol
• Monoisotopic Mass: 172.01202123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±20.0 °C(Predicted)
• pka: -8.98±0.50(Predicted)

Additional information on 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester

Comprehensive Overview of 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester (CAS No. 2408971-03-7)

3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester (CAS No. 2408971-03-7) is a specialized organic compound belonging to the isoxazole family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound features a nitro group at the 4-position and a methyl ester moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester has surged due to their role in addressing global challenges such as antibiotic resistance and crop protection. Researchers are increasingly exploring its derivatives for their efficacy against resistant bacterial strains, aligning with the growing public interest in sustainable healthcare solutions. Additionally, its relevance in green chemistry and catalysis has made it a subject of interest in academic and industrial laboratories.

The synthesis of 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester typically involves multistep organic reactions, including nitration and esterification, under controlled conditions. Its molecular stability and reactivity make it suitable for further functionalization, a key factor driving its adoption in medicinal chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, the compound's scalability and compatibility with continuous flow chemistry have positioned it as a candidate for large-scale production. This aligns with the broader trend of optimizing chemical manufacturing processes to reduce environmental impact. Furthermore, its potential as a building block for biodegradable materials has sparked interest in the polymer industry, where sustainability is a top priority.

In conclusion, 3-Isoxazolecarboxylic acid, 4-nitro-, methyl ester (CAS No. 2408971-03-7) represents a promising avenue for innovation across multiple scientific disciplines. Its applications in drug development, agriculture, and material science underscore its versatility, while ongoing research continues to uncover new possibilities. As the scientific community strives to address pressing global issues, compounds like this will undoubtedly play a pivotal role in shaping future solutions.